N-(3-chloro-4-methoxyphenyl)-2-(6-methyl-3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetamide

• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-2-(6-methyl-3-oxo-5,6,7,8-tetrahydrocinnolin-2-yl)acetamide
• InChI: InChI=1S/C18H20ClN3O3/c1-11-3-5-15-12(7-11)8-18(24)22(21-15)10-17(23)20-13-4-6-16(25-2)14(19)9-13/h4,6,8-9,11H,3,5,7,10H2,1-2H3,(H,20,23)
• InChI Key: JBCVKEGJPAHNTJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=NN(C(=O)C=C2C1)CC(=O)NC3=CC(=C(C=C3)OC)Cl
• Molecular Formula: C18H20ClN3O3
• Molecular Weight: 361.8 g/mol

Description

N-(3-chloro-4-methoxyphenyl)-2-(6-methyl-3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetamide is a useful research compound. Its molecular formula is C18H20ClN3O3 and its molecular weight is 361.83. The purity is usually 95%.
BenchChem offers high-quality N-(3-chloro-4-methoxyphenyl)-2-(6-methyl-3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-chloro-4-methoxyphenyl)-2-(6-methyl-3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural and Chemical Properties

Studies on related amide derivatives highlight the significance of structural orientations in chemical interactions. For instance, research on amide derivatives with a tweezer-like geometry and S-shaped configurations demonstrates their potential in forming channel-like structures and self-assembling salts through weak interactions (Kalita & Baruah, 2010). These structural insights can be crucial for understanding the binding mechanisms of "N-(3-chloro-4-methoxyphenyl)-2-(6-methyl-3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetamide" in various biological and chemical matrices.

Synthesis and Evaluation as Antimicrobial Agents

Research on the synthesis of novel acetamide derivatives for antimicrobial applications indicates the potential of compounds like "N-(3-chloro-4-methoxyphenyl)-2-(6-methyl-3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetamide" in addressing pathogenic microorganisms. Some synthesized compounds have shown promising antibacterial and antifungal activities, suggesting their utility in developing new antimicrobial agents (Debnath & Ganguly, 2015).

Environmental Impact and Metabolism

The comparative metabolism of chloroacetamide herbicides in human and rat liver microsomes highlights the complex metabolic pathways involved in the breakdown of related compounds. This research suggests the importance of understanding the environmental and health implications of using such chemicals (Coleman et al., 2000). Understanding the metabolism of "N-(3-chloro-4-methoxyphenyl)-2-(6-methyl-3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetamide" could provide insights into its environmental persistence and potential health risks.

Structural Studies and Co-Crystal Formation

Structural studies on co-crystals and salts of quinoline derivatives with amide bonds, similar to the compound , reveal the potential for designing novel materials with specific physical properties. These studies can inform the development of new drugs or materials with desired characteristics by manipulating the molecular structure and interactions (Karmakar et al., 2009).